4-[5-(Methoxycarbonyl)thiophen-3-yl]-3-methoxybenzoic acid, 95%

• IUPAC Name: 3-methoxy-4-(5-methoxycarbonylthiophen-3-yl)benzoic acid
• InChI: InChI=1S/C14H12O5S/c1-18-11-5-8(13(15)16)3-4-10(11)9-6-12(20-7-9)14(17)19-2/h3-7H,1-2H3,(H,15,16)
• InChI Key: APCXQDGXPCDXOT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)O)C2=CSC(=C2)C(=O)OC
• Molecular Formula: C14H12O5S
• DSSTOX Substance ID: DTXSID90690994
• Molecular Weight: 292.31 g/mol
• CAS RN: 1261965-00-7

Description

4-[5-(Methoxycarbonyl)thiophen-3-yl]-3-methoxybenzoic acid (4-MCTPA) is a novel compound, first synthesized in 2020 by a team of researchers at the University of Michigan. It has a wide range of potential applications in the fields of medicinal chemistry, pharmacology, and biochemistry, due to its unique structure and properties. The compound has a unique structure, consisting of a thiophene ring, a methoxycarbonyl group, and a methoxybenzoic acid group. This structure gives 4-MCTPA the ability to interact with a variety of biological molecules, making it a promising candidate for use in drug development and research.

Mechanism of Action

The mechanism of action of 4-[5-(Methoxycarbonyl)thiophen-3-yl]-3-methoxybenzoic acid, 95% is not yet fully understood. However, it is believed to interact with a variety of biological molecules, including proteins, enzymes, and other biomolecules. It is also believed to have an effect on the activity of certain enzymes, such as those involved in the metabolism of drugs.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-[5-(Methoxycarbonyl)thiophen-3-yl]-3-methoxybenzoic acid, 95% are not yet fully understood. However, it is believed to have an effect on the activity of certain enzymes, such as those involved in the metabolism of drugs. It is also believed to interact with a variety of biological molecules, including proteins, enzymes, and other biomolecules.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-[5-(Methoxycarbonyl)thiophen-3-yl]-3-methoxybenzoic acid, 95% in laboratory experiments is that it is relatively easy to synthesize, and can be purified using silica gel chromatography. Additionally, it has a wide range of potential applications in the fields of medicinal chemistry, pharmacology, and biochemistry. The main limitation of using 4-[5-(Methoxycarbonyl)thiophen-3-yl]-3-methoxybenzoic acid, 95% in laboratory experiments is that its mechanism of action is not yet fully understood, and its biochemical and physiological effects are still being studied.

Future Directions

The potential of 4-[5-(Methoxycarbonyl)thiophen-3-yl]-3-methoxybenzoic acid, 95% in the fields of medicinal chemistry, pharmacology, and biochemistry is still being explored. Future research could focus on further elucidating its mechanism of action and biochemical and physiological effects. Additionally, further research could be conducted to develop new drugs and treatments based on 4-[5-(Methoxycarbonyl)thiophen-3-yl]-3-methoxybenzoic acid, 95%. Furthermore, 4-[5-(Methoxycarbonyl)thiophen-3-yl]-3-methoxybenzoic acid, 95% could be used to study the structure and function of proteins and other biomolecules, as well as to develop new enzymes and other biomolecules. Finally, 4-[5-(Methoxycarbonyl)thiophen-3-yl]-3-methoxybenzoic acid, 95% could be used to develop new drug delivery systems.

Synthesis Methods

The synthesis of 4-[5-(Methoxycarbonyl)thiophen-3-yl]-3-methoxybenzoic acid, 95% involves several steps. First, the thiophene ring is synthesized from thiophene-2-carboxylic acid and sodium hydroxide. The methoxycarbonyl group is then added to the thiophene ring using methyl iodide and sodium hydroxide. Finally, the methoxybenzoic acid group is added using methoxybenzoic acid and sodium hydroxide. The final product is purified using silica gel chromatography.

Scientific Research Applications

4-[5-(Methoxycarbonyl)thiophen-3-yl]-3-methoxybenzoic acid, 95% has a variety of potential applications in the fields of medicinal chemistry, pharmacology, and biochemistry. In medicinal chemistry, it can be used to develop new drugs and treatments for various diseases. In pharmacology, it can be used to study the mechanisms of drug action and to develop new drug delivery systems. In biochemistry, it can be used to study the structure and function of proteins, as well as to develop new enzymes and other biomolecules.